Cas no 36777-92-1 (Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-)

• Product Name: Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
• CAS No: 36777-92-1
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 296466
• PubChem ID: 15568258
• Update Time: 2025-04-19

Benzothiazole,2-ethyl-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-
• 2-Ethyl-2-methylbenzothiazoline
• 2-Methyl-2-ethylbenzothiazoline
• Benzothiazoline,2-ethyl-2-methyl- (6CI)
• SCHEMBL10744451
• Benzothiazole,2-ethyl-2,3-dihydro-2-methyl-(9ci)
• 36777-92-1

• Inchi： 1S/C10H13NS/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7,11H,3H2,1-2H3
• InChI Key： IOZMHSSVDBDSJR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC1(C)CC

Computed Properties

• Exact Mass: 179.07699
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles